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Welcome to our dedicated technical support center for researchers and professionals working

with sodium bis(trifluoromethanesulfonyl)imide (NaTFSI)-based electrolytes. High viscosity

in these electrolytes can be a significant bottleneck, impeding ionic transport and limiting the

rate capability of sodium-ion batteries. This guide provides in-depth troubleshooting advice,

frequently asked questions, and detailed protocols to help you systematically reduce electrolyte

viscosity and unlock the full potential of your electrochemical systems.

I. Understanding the Viscosity Challenge in NaTFSI
Electrolytes
NaTFSI is a popular salt for sodium-ion batteries due to its excellent thermal stability and

electrochemical performance. However, NaTFSI-based electrolytes, particularly at practical

concentrations, can exhibit high viscosity. This high viscosity, a measure of a fluid's resistance

to flow, directly hinders the mobility of sodium ions between the anode and cathode.[1] The

consequence is increased internal resistance and diminished performance at high charge and

discharge rates.
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Several factors contribute to the viscosity of an electrolyte system, including:

Salt Concentration: Higher salt concentrations, while providing more charge carriers, also

lead to increased ion-ion and ion-solvent interactions, resulting in higher viscosity.[2][3]

Solvent Properties: The inherent viscosity of the solvent system is a primary determinant of

the overall electrolyte viscosity.

Temperature: Viscosity is highly temperature-dependent, decreasing as temperature

increases.[4]

Ion Solvation: The size and structure of the solvated sodium ions can impact their movement

through the electrolyte.[2]

This guide will explore practical strategies to manipulate these factors to achieve lower

viscosity and, consequently, better rate capability.

II. Troubleshooting Guide: High Viscosity and Poor
Rate Capability
This section addresses common issues encountered during experiments with NaTFSI-based

electrolytes.

Problem 1: My baseline NaTFSI electrolyte (e.g., 1M NaTFSI in EC:PC) shows poor rate

capability.

Probable Cause: High viscosity of the ethylene carbonate (EC) and propylene carbonate

(PC) solvent system, especially with the addition of NaTFSI, is likely limiting ion transport.

EC, while excellent for dissolving the salt, has a high melting point and contributes

significantly to viscosity.[5]

Solution Strategy:

Introduce a Low-Viscosity Co-solvent: Systematically replace a portion of the high-

viscosity solvent (like EC or PC) with a low-viscosity co-solvent. Ethers such as 1,2-

dimethoxyethane (DME) or esters like methyl acetate (MA) and ethyl acetate (EA) are

excellent candidates.[5][6]
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Optimize the Solvent Ratio: Experiment with different volumetric ratios of the high- and

low-viscosity solvents. For instance, start with a ternary mixture like EC:PC:DMC or

EC:DMC:EMC.[2][4]

Evaluate Performance: Characterize the ionic conductivity and viscosity of the new

electrolyte formulations. Conduct rate capability tests on your battery cells to determine

the optimal solvent composition for your specific electrode materials.

Problem 2: After adding a low-viscosity co-solvent, the initial performance is good, but the

battery shows rapid capacity fade over cycling.

Probable Cause: The new co-solvent may not be electrochemically stable at the operating

voltage of your electrodes, leading to side reactions and the formation of an unstable solid

electrolyte interphase (SEI).[7]

Solution Strategy:

Incorporate Film-Forming Additives: Add small amounts (typically 1-5 wt%) of film-forming

additives to the electrolyte. Fluoroethylene carbonate (FEC) and vinylene carbonate (VC)

are commonly used to create a more stable and robust SEI layer on the anode.[8][9]

Utilize Sulfur-Containing Additives: Additives like ethylene sulfite (ES) or 1,3,2-

dioxathiolane-2,2-dioxide (DTD) can also contribute to a stable SEI and, in some cases,

reduce the desolvation energy of sodium ions, which is beneficial for low-temperature

performance.[8][9]

Consider Phosphorus-Based Additives: Organic phosphates can act as flame retardants

and may also reduce viscosity.[8][9]

Problem 3: The electrolyte viscosity is acceptable, but the ionic conductivity is too low.

Probable Cause: There is a trade-off between viscosity and ionic conductivity. While lowering

the salt concentration reduces viscosity, it also decreases the number of charge carriers.[2]

Conversely, some low-viscosity co-solvents may have a lower dielectric constant, which can

lead to ion pairing and reduced conductivity.
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Optimize Salt Concentration: For your chosen solvent system, systematically vary the

NaTFSI concentration (e.g., from 0.8 M to 1.2 M) to find the optimal balance between

viscosity and ionic conductivity. A concentration of around 1.0 M is often a good starting

point.[2]

Re-evaluate Co-solvent Choice: Consider a co-solvent that offers a good balance of low

viscosity and a reasonably high dielectric constant.

III. Frequently Asked Questions (FAQs)
Q1: What are the most promising low-viscosity co-solvents for NaTFSI-based electrolytes?

A1: Linear carbonates and ethers are excellent choices.

Linear Carbonates: Dimethyl carbonate (DMC), diethyl carbonate (DEC), and ethyl methyl

carbonate (EMC) are widely used.[5] They effectively reduce the viscosity of cyclic

carbonate-based electrolytes.

Ethers: 1,2-dimethoxyethane (DME) is a popular choice due to its low viscosity and good

solvating ability for sodium salts.[5]

Esters: Recent research has highlighted the potential of esters like methyl acetate (MA) and

ethyl acetate (EA) as effective co-solvents for improving fast-charging performance in

sodium-ion batteries.[6]

Q2: How does temperature affect the viscosity of NaTFSI electrolytes?

A2: Temperature has a significant impact on viscosity. As temperature increases, the viscosity

of the electrolyte decreases, which in turn leads to higher ionic conductivity.[4] This is why

battery performance, particularly rate capability, is often better at slightly elevated

temperatures. However, high temperatures can also accelerate electrolyte decomposition and

side reactions.[10]

Q3: Can I simply lower the NaTFSI concentration to reduce viscosity?

A3: While lowering the salt concentration does reduce viscosity, it's a strategy that requires

careful optimization. Below a certain concentration, the decrease in the number of charge
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carriers (sodium ions) will lead to a drop in ionic conductivity, which can be detrimental to

battery performance.[2] The optimal concentration is a balance between low viscosity and a

sufficient number of mobile ions.

Q4: What is the mechanism by which additives like FEC and VC improve performance in low-

viscosity electrolytes?

A4: Additives like FEC and VC are known as "film-forming" additives. They have a higher

reduction potential than the primary solvent molecules. This means they are preferentially

reduced on the anode surface during the initial charging cycles to form a stable, thin, and

flexible solid electrolyte interphase (SEI).[7][9] This robust SEI layer prevents the continuous

decomposition of the less stable, low-viscosity co-solvents, thereby improving long-term cycling

stability.[7]

Q5: Are there any safety concerns with using low-viscosity co-solvents?

A5: Yes, safety is a critical consideration. Many low-viscosity solvents, such as linear

carbonates and ethers, have lower flash points and are more flammable than their cyclic

carbonate counterparts. When formulating electrolytes, it is essential to consider the overall

flammability of the mixture. The use of flame-retardant additives, such as those based on

phosphorus, can help mitigate these risks.[8]

IV. Experimental Protocols & Data
Protocol 1: Viscosity Measurement of NaTFSI
Electrolytes
Objective: To accurately measure the dynamic viscosity of different NaTFSI electrolyte

formulations.

Apparatus:

Rotational viscometer or a rolling-ball viscometer.[11]

Temperature-controlled sample holder.

Inert atmosphere glovebox (due to the hygroscopic nature of NaTFSI and some solvents).
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Procedure:

Prepare the electrolyte formulations inside a glovebox with low moisture and oxygen levels.

Calibrate the viscometer according to the manufacturer's instructions using a standard

viscosity fluid.

Transfer a known volume of the electrolyte sample to the viscometer's sample holder.

Set the desired temperature for the measurement. Allow the sample to thermally equilibrate

for at least 15 minutes.

Perform the viscosity measurement. For rotational viscometers, this involves measuring the

torque required to rotate a spindle at a constant speed.

Record the viscosity value (typically in mPa·s).

Repeat the measurement at different temperatures to understand the temperature

dependence of viscosity.

Protocol 2: Rate Capability Testing of Sodium-Ion Cells
Objective: To evaluate the performance of sodium-ion cells with different electrolyte

formulations at various charge and discharge rates.

Apparatus:

Battery cycler with multiple channels.

Temperature-controlled chamber.

Assembled sodium-ion coin cells (or other cell formats).

Procedure:

Formation Cycles: Perform two to three initial charge-discharge cycles at a low C-rate (e.g.,

C/10) to form a stable SEI.

Rate Capability Test:
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Charge the cell at a constant C-rate (e.g., C/5) to the upper voltage cutoff.

Discharge the cell at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C, 5C) to the lower

voltage cutoff. Record the discharge capacity at each rate.

Charge the cell back to the upper voltage cutoff at a constant C-rate (e.g., C/5) between

each discharge step.

Data Analysis: Plot the discharge capacity as a function of the C-rate. Compare the plots for

cells containing different electrolyte formulations to assess their relative rate capabilities.

Data Summary: Viscosity of NaTFSI in Various Solvents
Solvent System (1M
NaTFSI)

Viscosity at 25°C (mPa·s)
Ionic Conductivity at 25°C
(mS/cm)

PC ~7-8 ~6-7

EC:PC (1:1) ~6-7 ~7-8

EC:DMC (1:1) ~3-4 ~9-11

EC:DEC (1:1) ~4-5 ~7-8

DME Lower than carbonates Higher than carbonates

Note: These are approximate values compiled from various sources and can vary depending

on the exact salt concentration, water content, and measurement technique.[5][12][13][14]

V. Visualizing Experimental Workflows and
Concepts
Workflow for Electrolyte Optimization
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Caption: A systematic workflow for optimizing NaTFSI-based electrolytes.
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Relationship between Electrolyte Components and
Performance

Electrolyte
Formulation

NaTFSI
Concentration

Solvent System
(EC/PC/DMC/DME)

Additives
(FEC/VC)

Viscosity

-/+

Ionic
Conductivity

-/+

SEI Stability

Rate Capability

inversely proportional directly proportional

Cycle Life

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Interplay of electrolyte components and their impact on battery performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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